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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for hydrocarbon analysis
through a review of inter-laboratory comparison studies and proficiency testing data. It is
designed to assist researchers, scientists, and drug development professionals in selecting
appropriate methods and understanding the expected performance and variability across

laboratories.

Data Presentation: Quantitative Comparison of
Analytical Methods

The performance of analytical methods for hydrocarbon analysis can vary between
laboratories. Inter-laboratory comparison studies are crucial for assessing this variability and
establishing the reliability of different methods. The following tables summarize quantitative
data from such studies for the analysis of hydrocarbons in various matrices.

Table 1: Inter-laboratory Comparison of Aromatic Hydrocarbons in Gasoline by ASTM D5769
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Number of
Concentrati  Participatin o .
Repeatabilit Reproducib
Analyte on Range g . Source
. y(n) ility (R)
(vol %) Laboratorie
S
Benzene 01-4 Not Specified  0.04 0.11 [11121[3114]
Toluene 1-13 Not Specified 0.1 0.5 [1112]131[4]
Total
_ 10 - 42 Not Specified 0.6 2.1 [1112113114]
Aromatics

Table 2: Performance of ASTM D5769 in an Inter-laboratory Cross-Check Program

Certified Measured
Standard
Analyte Value (vol Value (vol L Z-Score Source
Deviation
%) %)
Total
Aromatics 14.82 14.46 Not Specified  -0.63 [5]
(Sample 1)
Total
, B -~ -~ Within 1 Std
Aromatics Not Specified  Not Specified  Not Specified b
ev
(Sample 2)

Table 3: Inter-laboratory Comparison of Total Petroleum Hydrocarbons (TPH) in Soil
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Measured
Known TPH o Average
Laboratory Method Concentrati . Deviation Source
Concentrati
on (ppm) (%)
on (ppm)
EPA Method N ] Up to 20
Lab 1 Not Specified  Varies ] [6]
418.1 (FTIR) (internally)
Up to 103
EPA Method N )
Lab 2 Not Specified  Varies (between [6]
418.1 (FTIR)
labs)
EPA Method
Lab 3 Not Specified  Varies Not Specified  [6]
418.1 (FTIR)
56 - 208 (for High
Cal Poly Lab GC/MS o 13-82 (RSD) [7]
one sample) variability
Non-detect - High N
EMAX Lab GC/FID ) o Not Specified  [7]
Varies variability

Table 4: Proficiency Testing for Hydrocarbon Oil Index in Water by 1ISO 9377-2

Proficiency . o
Sample Concentrati  Statistical
Test ) Analyte . Source
. Matrix on Range Evaluation
Provider
Hydrocarbon
) Natural ] 100 - 2000
Qualitycheck Oil Index z-scores [8]
Waters pg/L
(C10-C40)
oil Robust
Proftest Water and N
) Hydrocarbon Not Specified  Standard [9]
SYKE Soll o
s (>C10-C40) Deviation

Experimental Protocols

Detailed methodologies are essential for reproducing experimental results and understanding

the sources of variability. Below are summaries of the experimental protocols for the key
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analytical methods discussed in this guide.

Analysis of Aromatic Hydrocarbons in Gasoline by
ASTM D5769

This method uses gas chromatography/mass spectrometry (GC/MS) to determine the volume
percent of benzene, toluene, and total aromatic compounds in finished motor gasoline.[1][2][3]

[4]
1. Sample Preparation:

» No extensive sample preparation is required. The gasoline sample is typically diluted with a
solvent if necessary.

« Internal standards, such as deuterated aromatic compounds (e.g., benzene-d6, toluene-d8),
are added to the sample for quantification.

2. Instrumentation:

e Gas Chromatograph (GC): Equipped with a capillary column suitable for separating aromatic
hydrocarbons. A common choice is a non-polar column.

o Mass Spectrometer (MS): A mass selective detector is used for the identification and
guantification of the target analytes.

3. GC/MS Conditions:

« Injection: A small volume of the prepared sample is injected into the GC. Split injection is
commonly used to handle the high concentrations of components in gasoline.

e Carrier Gas: Helium or hydrogen is typically used as the carrier gas.

o Temperature Program: The GC oven temperature is programmed to ramp up to effectively
separate the different aromatic compounds based on their boiling points.

o MS Detection: The mass spectrometer is operated in either full scan or selected ion
monitoring (SIM) mode. SIM mode provides higher sensitivity and selectivity for the target
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analytes.
4. Quantification:

e The concentration of each aromatic compound is determined by comparing the peak area of
the analyte to the peak area of the corresponding internal standard.

o A multi-level calibration curve is generated using certified reference materials to ensure
accuracy.

Determination of Hydrocarbon Oil Index in Water by ISO
9377-2

This method is used to determine the hydrocarbon oil index in water samples, which represents
the total concentration of hydrocarbons in the C10 to C40 range.[8][10]

1. Sample Preparation:

o Extraction: The water sample is extracted with a non-polar solvent (e.g., n-hexane) to isolate
the hydrocarbons.

o Clean-up: The extract is passed through a Florisil column to remove polar substances that
could interfere with the analysis.

2. Instrumentation:

¢ Gas Chromatograph (GC): Equipped with a flame ionization detector (FID), which is
sensitive to hydrocarbons. A non-polar capillary column is used for separation.

3. GC-FID Conditions:
« Injection: A portion of the cleaned-up extract is injected into the GC.
o Carrier Gas: Typically helium or hydrogen.

o Temperature Program: A temperature program is used to elute the hydrocarbons from the
C10 to C40 range.
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Detection: The FID detects the hydrocarbons as they elute from the column.

4. Quantification:

The total area of the chromatogram between the retention times of n-decane (C10) and n-
tetracontane (C40) is integrated.

The hydrocarbon oil index is calculated by comparing this total area to a calibration curve
prepared using a standard solution of mineral oil.

Analysis of Total Petroleum Hydrocarbons (TPH) in Soil

The analysis of TPH in soil typically involves solvent extraction followed by a determinative
technique such as gravimetry, infrared (IR) spectroscopy, or gas chromatography.[6][7][11]

1. Sample Preparation:

o Extraction: The soil sample is extracted with a suitable organic solvent (e.g., n-hexane,
dichloromethane) to dissolve the petroleum hydrocarbons.

» Clean-up (optional): The extract may be cleaned up using silica gel to remove polar non-
petroleum organic matter.[7]

2. Determinative Techniques:

e Gas Chromatography with Flame lonization Detection (GC-FID): This is a common and
robust method for quantifying TPH. The extract is injected into a GC, and the total area of the
hydrocarbon peaks is measured.

« Infrared (IR) Spectroscopy: The extract is analyzed using an IR spectrometer, and the
absorbance at a specific wavelength corresponding to C-H bonds is measured to determine
the TPH concentration.

o Gravimetry: The solvent is evaporated from the extract, and the mass of the remaining
residue is measured to determine the TPH content.

Mandatory Visualization
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The following diagrams illustrate the typical workflows and logical relationships in inter-
laboratory hydrocarbon analysis.

Planning Phase
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Select Analytical Methods
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Execution Phase
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:
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l
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Caption: Workflow for an Inter-laboratory Hydrocarbon Analysis Comparison.
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Caption: Logical Flow of Data Analysis in Inter-laboratory Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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